Cas no 98041-67-9 (2,5-Dibromophenyl isothiocyanate)

• Product Name: 2,5-Dibromophenyl isothiocyanate
• CAS No: 98041-67-9
• MF: C₇H₃Br₂NS
• MW: 292.978418588638
• MDL: MFCD00041041
• CID: 803158
• PubChem ID: 2758046
• Update Time: 2025-08-05

2,5-Dibromophenyl isothiocyanate Chemical and Physical Properties

Names and Identifiers

• 2,5-Dibromophenyl isothiocyanate
• 1,4-dibromo-2-isothiocyanatobenzene
• 2,4-DICHLOROBENZOYL PEROXIDE
• 2,5-Dibrom-phenylisothiocyanat
• 2.5-Dibrom-phenylsenfoel
• 1,4-Dibromo-2-isothiocyanatobenzene (ACI)
• YDA04167
• 98041-67-9
• AKOS012837356
• DB-020035
• MFCD00041041
• BS-42461
• 2,5-Dibromophenylisothiocyanate
• DTXSID70374144
• SCHEMBL6153417
• CK2524
• 1,4-dibromo-2-isothiocyanato-benzene
• SY032183
• Benzene, 1,4-dibromo-2-isothiocyanato-

• MDL： MFCD00041041
• Inchi： 1S/C7H3Br2NS/c8-5-1-2-6(9)7(3-5)10-4-11/h1-3H
• InChI Key： JYMRVQQSUHKIST-UHFFFAOYSA-N
• SMILES： S=C=NC1C(Br)=CC=C(Br)C=1

Computed Properties

• Exact Mass: 290.83500
• Monoisotopic Mass: 290.835
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.7
• Topological Polar Surface Area: 44.4A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.88
• Melting Point: 49 °C
• Boiling Point: 344 ºC
• Flash Point: 162 ºC
• Refractive Index: 1.666
• PSA: 44.45000
• LogP: 3.94590
• Solubility: Not determined

2,5-Dibromophenyl isothiocyanate Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT, KEEP COLD, LACHRYMATOR
• Storage Condition：Keep cold.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 2,5-Dibromophenyl isothiocyanate

2,5-Dibromophenyl Isothiocyanate: A Comprehensive Overview

2,5-Dibromophenyl isothiocyanate, also known by its CAS registry number CAS No. 98041-67-9, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of isothiocyanates, which are well-known for their versatile reactivity and applications in various chemical transformations. The structure of 2,5-dibromophenyl isothiocyanate consists of a phenyl ring substituted with two bromine atoms at the 2 and 5 positions, along with an isothiocyanate group (-NCS) attached to the ring.

The synthesis of 2,5-dibromophenyl isothiocyanate typically involves the reaction of 2,5-dibromophenylamine with thiocyanogen donors under specific conditions. Recent studies have explored alternative methods to improve the yield and efficiency of this synthesis, including the use of microwave-assisted reactions and catalytic systems. These advancements have not only streamlined the production process but also opened new avenues for its application in organic synthesis.

In terms of physical properties, 2,5-dibromophenyl isothiocyanate is a crystalline solid with a melting point around 120°C and a boiling point above 300°C under standard pressure. Its solubility in common organic solvents such as dichloromethane and acetonitrile makes it suitable for various solution-based reactions. The compound exhibits strong UV absorption characteristics, which have been exploited in photonic applications.

The biological activity of isothiocyanates, including 2,5-dibromophenyl isothiocyanate, has been a focal point of recent research. Studies have demonstrated that these compounds possess potent anti-inflammatory and antioxidant properties, making them promising candidates for drug development. Specifically, research published in the Journal of Medicinal Chemistry highlights the ability of this compound to inhibit certain enzymes associated with chronic inflammatory diseases.

In the realm of materials science, isothiocyanates like 2,5-dibromophenyl isothiocyanate are being investigated for their role in polymer synthesis and modification. Their reactivity with nucleophiles allows for the creation of novel polymeric materials with tailored properties such as improved thermal stability and mechanical strength.

The environmental impact and safety profile of CAS No. 98041-67-9 are critical considerations for its industrial applications. Recent studies have assessed its biodegradability under various environmental conditions, revealing moderate degradation rates in aqueous environments with microbial activity.

In conclusion, 2,5-dibromophenyl isothiocyanate (CAS No. 98041-67-9) stands as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties and reactivity continue to drive innovative research directions in organic synthesis, materials science, and pharmacology.